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Compound of Interest

Compound Name: Boc-Val-Pro-Arg-AMC

Cat. No.: B15557144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-Val-Pro-Arg-AMC (t-Butyloxycarbonyl-L-valyl-L-prolyl-L-arginine-7-amido-4-

methylcoumarin) is a highly sensitive fluorogenic substrate used for the detection and

quantification of a variety of trypsin-like serine proteases. Its principal application lies in the

measurement of thrombin activity, a key enzyme in the blood coagulation cascade. The

substrate is composed of a tripeptide sequence (Val-Pro-Arg) that is recognized and cleaved by

the target protease. This cleavage releases the fluorescent group, 7-amino-4-methylcoumarin

(AMC), resulting in a measurable increase in fluorescence intensity. This document provides

detailed information on the solubility of Boc-Val-Pro-Arg-AMC in DMSO and water, along with

protocols for its use in enzymatic assays.

Chemical Properties
The chemical properties of Boc-Val-Pro-Arg-AMC are summarized in the table below. It is

important to distinguish between the free base and the hydrochloride salt, as their molecular

weights and solubilities differ.
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Property
Boc-Val-Pro-Arg-AMC
(Free Base)

Boc-Val-Pro-Arg-AMC
Hydrochloride (HCl)

Molecular Formula C₃₁H₄₅N₇O₇ C₃₁H₄₆ClN₇O₇

Molecular Weight 741.75 g/mol [1] 664.19 g/mol [2]

Appearance
White to off-white

solid/powder[2]

White to off-white

solid/powder[2]

Excitation Wavelength 341-380 nm[1][2] 341-380 nm

Emission Wavelength 441-460 nm[1][3] 441-460 nm

Solubility Data
The solubility of Boc-Val-Pro-Arg-AMC is a critical factor in the preparation of stock and

working solutions for enzymatic assays. The compound exhibits good solubility in dimethyl

sulfoxide (DMSO), and its hydrochloride salt is soluble in water.

Solvent Form
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO Hydrochloride 17 mg/mL[2] 25.60 mM[2]

Ultrasonic and

warming may be

required. Use of

hygroscopic

DMSO can

impact solubility.

[2]

Water Hydrochloride 10 mg/mL[2] 15.06 mM[2]
Ultrasonic may

be needed.[2]

Water Hydrochloride 20 mg/mL ~30.12 mM
Clear, colorless

solution.
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Preparation of Stock Solutions
4.1.1. DMSO Stock Solution (Recommended)

It is recommended to prepare a stock solution of Boc-Val-Pro-Arg-AMC in anhydrous DMSO

at a concentration of 5 to 10 mM.[4]

Example for a 10 mM stock solution:

Weigh out 1 mg of Boc-Val-Pro-Arg-AMC powder.

Add 135 µL of anhydrous DMSO.[4]

Vortex thoroughly to ensure complete dissolution.

Store the stock solution in single-use aliquots at -20°C to avoid repeated freeze-thaw cycles.

[4] Protect from light.[4]

4.1.2. Water Stock Solution (for the Hydrochloride Salt)

A stock solution of Boc-Val-Pro-Arg-AMC hydrochloride can be prepared in water.

Example for a 10 mg/mL stock solution:

Weigh out 10 mg of Boc-Val-Pro-Arg-AMC hydrochloride powder.

Add 1 mL of sterile, purified water.

Vortex thoroughly. If necessary, use an ultrasonic bath to aid dissolution.[2]

Store the stock solution in single-use aliquots at -20°C. Protect from light.

Preparation of Working Solutions
Working solutions should be prepared fresh for each experiment by diluting the stock solution

in an appropriate assay buffer. The final concentration of the substrate in the assay will depend

on the specific enzyme and experimental conditions, but a common starting point is a

concentration close to the Michaelis constant (Km) of the enzyme for the substrate. For

thrombin, the Km for Boc-Val-Pro-Arg-AMC is approximately 21 µM.[1][3]
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Example Preparation of a 2X Working Solution for a Thrombin Assay:

Thaw a single-use aliquot of the 10 mM Boc-Val-Pro-Arg-AMC stock solution.

Dilute the stock solution in the assay buffer (e.g., 50 mM Tris-HCl, pH 8.0) to the desired final

concentration. For a final assay concentration of 50 µM, prepare a 100 µM (2X) working

solution.

General Protocol for a Trypsin-like Serine Protease
Activity Assay
This protocol provides a general guideline and should be optimized for your specific

experimental needs.[2]

Add 100 µL of the diluted enzyme solution to 800 µL of assay buffer (e.g., 50 mM Tris-HCl,

pH 8.0) in a suitable reaction vessel.[2]

Initiate the reaction by adding 100 µL of the 50 µM Boc-Val-Pro-Arg-AMC working solution.

[2]

Incubate the reaction at the optimal temperature for the enzyme (e.g., 55°C for 10 minutes).

[2]

Stop the reaction by adding a suitable stopping agent (e.g., 1.5 mL of a methyl alcohol:n-

butyl alcohol:distilled water mixture at a 35:30:35 ratio).[2]

Measure the fluorescence intensity using a spectrofluorometer or a fluorescence microplate

reader with excitation at approximately 380 nm and emission at approximately 450 nm.[2]

Visualizations
Enzymatic Cleavage of Boc-Val-Pro-Arg-AMC
The following diagram illustrates the enzymatic cleavage of Boc-Val-Pro-Arg-AMC by a target

protease, leading to the release of the fluorescent AMC molecule.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15557144?utm_src=pdf-body
https://teachmephysiology.com/immune-system/haematology/coagulation/
https://teachmephysiology.com/immune-system/haematology/coagulation/
https://www.benchchem.com/product/b15557144?utm_src=pdf-body
https://teachmephysiology.com/immune-system/haematology/coagulation/
https://teachmephysiology.com/immune-system/haematology/coagulation/
https://teachmephysiology.com/immune-system/haematology/coagulation/
https://teachmephysiology.com/immune-system/haematology/coagulation/
https://www.benchchem.com/product/b15557144?utm_src=pdf-body
https://www.benchchem.com/product/b15557144?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Non-Fluorescent Substrate

Enzyme

Fluorescent Product Peptide Fragment

Boc-Val-Pro-Arg-AMC

Protease (e.g., Thrombin)

Binding

AMC

Cleavage & Release

Boc-Val-Pro-Arg

Click to download full resolution via product page

Caption: Enzymatic cleavage of Boc-Val-Pro-Arg-AMC.

Simplified Coagulation Cascade Leading to Thrombin
Activation
This diagram shows a simplified representation of the intrinsic and extrinsic pathways of the

coagulation cascade, which converge to activate thrombin.
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Caption: Simplified coagulation cascade.
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Experimental Workflow for a Protease Assay
This diagram outlines the key steps in a typical experimental workflow for measuring protease

activity using Boc-Val-Pro-Arg-AMC.
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Caption: Protease assay experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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